1-(3,4-Dimethoxybenzyl)-3-(2-(methylthio)benzo[d]thiazol-6-yl)urea

• IUPAC Name: 1-[(3,4-dimethoxyphenyl)methyl]-3-(2-methylsulfanyl-1,3-benzothiazol-6-yl)urea
• InChI: InChI=1S/C18H19N3O3S2/c1-23-14-7-4-11(8-15(14)24-2)10-19-17(22)20-12-5-6-13-16(9-12)26-18(21-13)25-3/h4-9H,10H2,1-3H3,(H2,19,20,22)
• InChI Key: BEJILCAWOJNZMM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CNC(=O)NC2=CC3=C(C=C2)N=C(S3)SC)OC
• Molecular Formula: C18H19N3O3S2
• Molecular Weight: 389.5 g/mol

Description

1-(3,4-Dimethoxybenzyl)-3-(2-(methylthio)benzo[d]thiazol-6-yl)urea, also known as DMBU, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. DMBU is a urea derivative that has been synthesized using a specific method, and it has been found to have a variety of biochemical and physiological effects. In

Scientific Research Applications

Antioxidant Properties

• Antioxidant Activity of Derivatives : A derivative of this compound, specifically a coumarin substituted heterocyclic compound, was found to exhibit high antioxidant activities. This derivative showed significant scavenging activity against DPPH radicals, comparable to that of vitamin C at certain concentrations (Abd-Almonuim, Mohammed, & Al-khalifa, 2020).

Chemical Properties and Synthesis

• N-Protecting Group Utility : The 3,4-dimethoxybenzyl group, part of this compound's structure, has been used as an N-protecting group for certain derivatives. Its elimination can be influenced by specific reagents and the substituents present (Grunder-Klotz & Ehrhardt, 1991).

Biological Activities

• Anti-microbial and Cytotoxicity Studies : Novel urea derivatives related to this compound have shown promising anti-microbial activity against various bacterial strains and moderate to good activity against fungal pathogens. Additionally, some of these derivatives exhibit significant cytotoxicity against cancer cell lines (Shankar et al., 2017).
• Evaluation in Acetaminophen Toxicity : A benzothiazole derivative related to the compound demonstrated potential in mitigating the initial phase of acetaminophen-induced hepatotoxicity, suggesting its role in combating oxidative stress and chemical-induced liver damage (Cabrera-Pérez et al., 2016).

Pharmaceutical Applications

• Antiproliferative Properties : Schiff bases derived from compounds structurally related to 1-(3,4-Dimethoxybenzyl)-3-(2-(methylthio)benzo[d]thiazol-6-yl)urea have been synthesized and shown to possess antiproliferative properties, with potential for chemotherapy drug development (Gür et al., 2020).

Photodegradation Studies

• Herbicide Photodegradation : A thiadiazole-urea herbicide, similar in structure, has been studied for its photodegradation properties. Understanding these processes is crucial for environmental safety and the development of more sustainable agrochemicals (Moorman, Findak, & Ku, 1985).